2-Methyl-2-phenyl-1-(piperazin-1-yl)propan-1-one hydrochloride

• IUPAC Name: 2-methyl-2-phenyl-1-piperazin-1-ylpropan-1-one;hydrochloride
• InChI: InChI=1S/C14H20N2O.ClH/c1-14(2,12-6-4-3-5-7-12)13(17)16-10-8-15-9-11-16;/h3-7,15H,8-11H2,1-2H3;1H
• InChI Key: QPXLFDUBMQYJNQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=CC=C1)C(=O)N2CCNCC2.Cl
• Molecular Formula: C14H21ClN2O
• Molecular Weight: 268.78 g/mol
• CAS No.: 1093619-94-3

Description

2-Methyl-2-phenyl-1-(piperazin-1-yl)propan-1-one hydrochloride is a useful research compound. Its molecular formula is C14H21ClN2O and its molecular weight is 268.78 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Antidepressant and Antianxiety Activities : A study by Kumar et al. (2017) synthesized novel derivatives related to piperazine compounds and evaluated their antidepressant and antianxiety activities. Their findings suggest potential applications of such compounds in addressing mental health disorders.

• Quality Control and Stability in Pharmaceuticals : An assay method developed by Dwivedi et al. (2003) for a new CVS disorder agent highlights the importance of piperazine derivatives in quality control and stability studies in pharmaceuticals.

• Antitumor Activity : The study by Hakobyan et al. (2020) synthesized piperazine-based tertiary amino alcohols and evaluated their effect on tumor DNA methylation, suggesting their potential use in cancer research.

• Luminescent Properties in Chemical Analysis : Research by Gan et al. (2003) on novel piperazine substituted naphthalimide compounds showed significant luminescent properties and photo-induced electron transfer, indicating their utility in chemical analysis and sensing applications.

• Alpha-Adrenoceptors Affinity in Cardiovascular Studies : A study by Marona et al. (2011) on piperazine derivatives explored their affinity toward alpha-adrenoceptors, contributing to cardiovascular drug research.

• Antifungal Activity in Medical Research : Chai et al. (2011) designed and synthesized compounds with piperazine elements, demonstrating excellent antifungal activities, indicating their relevance in developing new antifungal agents.

• Synthetic Psychoactive Substances Analysis : The work by Frączak et al. (2020) involving Raman spectroscopy and gas chromatography highlights the importance of piperazine derivatives in the analysis of synthetic psychoactive substances.